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Compound of Interest

2-Bromo-4-
Compound Name:
(dimethoxymethyl)pyridine

Cat. No.: B8245868

Get Quote

\ J

In medicinal chemistry, the pyridine ring is a privileged scaffold, yet its functionalization often
presents regioselectivity challenges. 2-Bromo-4-(dimethoxymethyl)pyridine (CAS 383426-
41-3) serves as a critical intermediate, offering a solution to the "incompatible functionality"
problem.

By masking the reactive C4-aldehyde as a dimethyl acetal, this molecule allows researchers to
perform aggressive organometallic transformations (e.g., Suzuki-Miyaura, Buchwald-Hartwig)
at the C2-bromide position without compromising the C4-carbon oxidation state. It acts as a
latent electrophile, stable under basic coupling conditions but readily convertible back to the
formyl group upon acidic workup.

Technical Specifications & Chemical Profile

The following data aggregates commercial specifications and calculated physicochemical
properties essential for process development.
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Property Specification Notes
2-Bromo-4-
IUPAC Name _ o
(dimethoxymethyl)pyridine
Primary identifier for the
CAS Number 383426-41-3 _
dimethyl acetal.
2-Bromo-4-
Precursor CAS 118289-17-1 pyridinecarboxaldehyde
(Aldehyde).[1]
Molecular Formula CsH10BrNO:2
Molecular Weight 232.07 g/mol
) May darken upon storage due
Appearance Colorless to pale yellow oil )
to trace hydrolysis.
Typically purified via column
Boiling Point ~285°C (Predicted) chromatography or vacuum
distillation.
Solubility DCM, THF, MeOH, EtOAc Hydrolyzes in agueous acid.
Hygroscopic; moisture triggers
Storage 2-8°C, Inert Atmosphere Y9 P 9

aldehyde reversion.

Synthetic Pathway & Mechanistic Logic

The synthesis and utility of this compound rely on the principle of orthogonal protection. The

C2-Bromine is a "soft" electrophile suitable for palladium catalysis, while the C4-Acetal is a

"hard" electrophile in a dormant state.

The Synthesis Workflow

The most robust route involves the acid-catalyzed acetalization of 2-bromo-4-
pyridinecarboxaldehyde. While the aldehyde can be generated via lithiation of 2,4-
dibromopyridine, the protection step is the critical quality gate.

Mechanism of Protection:
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o Protonation: The carbonyl oxygen is protonated by an acid catalyst (pTSA).
» Nucleophilic Attack: Methanol attacks the carbonyl carbon.

o Elimination: Water is eliminated (often scavenged by trimethyl orthoformate to drive
equilibrium).

o Final Attack: A second methanol molecule forms the stable acetal.

Visualizing the Strategic Workflow

Protection Suzuki Coupling Deprotection
2-Bromo-4-formylpyridine MeOH, H+ 2-Bromo-4-(dimethoxymethyl)pyridine Pd cat., Ar-B(OH)2 2-Aryl-4-(dimethoxymethyl)pyridine HCL, H20 2-Aryl-a-formylpyridine

(Reactive Electrophile) (CAS 383426-41-3) (C2-Functionalized) (Restored Aldehyde)

Click to download full resolution via product page

Figure 1: The orthogonal protection strategy allowing C2-diversification while preserving the
C4-aldehyde oxidation state.[1][2]

Experimental Protocols

These protocols are designed for reproducibility. The "Self-Validation" steps ensure the chemist
can verify success during the process, not just at the end.

Protocol A: Synthesis of 2-Bromo-4-
(dimethoxymethyl)pyridine

Objective: Convert the aldehyde to the acetal using trimethyl orthoformate as a water
scavenger.

Reagents:
e 2-Bromo-4-pyridinecarboxaldehyde (1.0 eq)
o Trimethyl orthoformate (3.0 eq)

e Methanol (anhydrous, 0.5 M concentration)
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e p-Toluenesulfonic acid monohydrate (pTSA) (0.05 eq)
Step-by-Step:

e Setup: Flame-dry a round-bottom flask and cool under Nz. Add the aldehyde and anhydrous
methanol.

o Addition: Add trimethyl orthoformate followed by pTSA.
o Reaction: Reflux at 65°C for 3-5 hours.

o Expert Insight: Trimethyl orthoformate reacts with the generated water to form methanol
and methyl formate, driving the equilibrium to completion without a Dean-Stark trap.

e Quench: Cool to RT. Add solid NaHCOs (excess) to neutralize the acid before any aqueous
workup.

o Causality: Quenching acid is vital; if you add water while acidic, the acetal will instantly
hydrolyze back to the starting material.

o Workup: Filter off the solids. Concentrate the filtrate. Partition between EtOAc and saturated
NaHCOs. Dry organic layer (Na2S0Oa4) and concentrate.

 Purification: Vacuum distillation or flash chromatography (Hexane/EtOAc + 1%
Triethylamine).

o Note: The triethylamine buffers the silica gel, preventing acid-catalyzed hydrolysis on the
column.

Self-Validating Check:

¢ 1H NMR: Look for the disappearance of the aldehyde proton (~10.0 ppm) and the
appearance of the acetal methoxy singlet (~3.3 ppm, 6H) and the acetal CH proton (~5.4
ppm, 1H).

Protocol B: C2-Selective Suzuki-Miyaura Coupling

Objective: Functionalize the C2 position while keeping the C4 acetal intact.
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Reagents:

2-Bromo-4-(dimethoxymethyl)pyridine (1.0 eq)

Aryl Boronic Acid (1.2 eq)[3][4]

Pd(dppf)CI2[3][4]-DCM (0.03 eq)

K2COs (2.0 eq)[4]

Dioxane/Water (4:1 ratio)[3]

Step-by-Step:

Degassing: Sparge the Dioxane/Water mixture with Argon for 15 minutes. Oxygen is the
enemy of the catalytic cycle.

o Assembly: In a reaction vial, combine the pyridine acetal, boronic acid, base, and catalyst.
Add the solvent.[4]

e Reaction: Heat to 90°C for 4-12 hours.

o Expert Insight: The acetal is stable to K2COs (base). Do not use acidic conditions or Lewis
acids.

o Workup: Dilute with EtOAc, wash with water.

o Deprotection (Optional/Sequential): To reveal the aldehyde immediately, treat the crude
organic layer with 1N HCI and stir for 1 hour.

Self-Validating Check:

e TLC: The coupled product will usually be more polar than the bromo-starting material but
less polar than the deprotected aldehyde.

Visualization of the Catalytic Cycle
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Figure 2: Simplified Suzuki catalytic cycle showing the insertion of Palladium into the C2-Br
bond.

Safety & Handling (E-E-A-T)

» Hazard Classification:
o H315: Causes skin irritation.[1][5][6][7]
o H319: Causes serious eye irritation.[1][5][6][7]
o H302: Harmful if swallowed.[1][6][7][8]

« Handling: Always handle in a fume hood. Pyridine derivatives often have distinct, unpleasant
odors and can act as neurological irritants.

o Storage Stability: The acetal linkage is acid-sensitive. Store in a tightly sealed vial with a
desiccant. If the compound smells like almonds (benzaldehyde-like odor), it has likely
hydrolyzed back to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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